Barium diicosanoate

• CAS No.: 2636-14-8
• Molecular Formula: C40H78BaO4
• Molecular Weight: 760.4 g/mol
• IUPAC Name: barium(2+);icosanoate
• InChI: InChI=1S/2C20H40O2.Ba/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22;/h2*2-19H2,1H3,(H,21,22);/q;;+2/p-2
• InChI Key: OWILMSYOGSOBBZ-UHFFFAOYSA-L
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCCCCCC(=O)[O-].[Ba+2]
• Related CAS: 506-30-9 (Parent)

Description

Barium diicosanoate: is a chemical compound with the molecular formula C40H78BaO4 diicosanoic acid barium salt . This compound is a type of barium carboxylate, where barium is bonded to two icosanoic acid molecules. This compound is primarily used in various industrial applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: Barium diicosanoate can be synthesized through the reaction of barium hydroxide with icosanoic acid. The reaction typically involves heating the mixture to facilitate the formation of the barium salt. The general reaction can be represented as follows:

$$2C_{20}H_{40}O_2 + Ba(OH)_2 \rightarrow (C_{20}H_{39}O_2)_2Ba + 2H_2O$$2C20​H40​O2​+Ba(OH)2​→(C20​H39​O2​)2​Ba+2H2​O

In this reaction, icosanoic acid reacts with barium hydroxide to form this compound and water.

Industrial Production Methods: Industrial production of this compound involves similar synthetic routes but on a larger scale. The process includes the careful control of reaction conditions such as temperature, pressure, and reactant concentrations to ensure high yield and purity of the final product. The use of advanced equipment and techniques, such as continuous flow reactors, can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: Barium diicosanoate can undergo various chemical reactions, including:

Oxidation: this compound can be oxidized under specific conditions to form barium carbonate and other oxidation products.

Reduction: Reduction reactions involving this compound are less common but can occur under specific conditions.

Substitution: this compound can participate in substitution reactions where the icosanoate groups are replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate. The reaction conditions typically involve elevated temperatures and controlled pH levels.

Reduction: Reducing agents such as lithium aluminum hydride can be used under anhydrous conditions.

Substitution: Substitution reactions may involve reagents like alkyl halides or acyl chlorides under appropriate conditions.

Major Products:

Oxidation: Major products include barium carbonate and various oxidized organic compounds.

Reduction: Reduction products are less common but may include partially reduced barium salts.

Substitution: Substitution reactions yield barium salts with different organic groups attached.

Scientific Research Applications

Chemistry: Barium diicosanoate is used as a precursor in the synthesis of other barium-containing compounds. It is also employed in various chemical reactions to study the behavior of barium carboxylates.

Biology: In biological research, this compound is used to investigate the effects of barium ions on biological systems. It can serve as a model compound to study the interactions between barium and biological molecules.

Industry: this compound finds applications in the production of lubricants, plasticizers, and stabilizers. It is also used in the manufacturing of certain types of coatings and paints due to its unique properties.

Mechanism of Action

The mechanism of action of barium diicosanoate involves the interaction of barium ions with various molecular targets. Barium ions can interact with biological membranes, proteins, and enzymes, affecting their function. The exact pathways and molecular targets depend on the specific application and conditions under which this compound is used.

Comparison with Similar Compounds

Barium stearate: Another barium carboxylate with similar properties but different chain length.

Barium palmitate: Similar to barium diicosanoate but with a shorter carbon chain.

Barium oleate: A barium salt of oleic acid, used in similar applications.

Uniqueness: this compound is unique due to its longer carbon chain, which imparts distinct physical and chemical properties. This makes it suitable for specific industrial applications where longer chain lengths are advantageous.